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For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical data for antibiotics in water is paramount. Proficiency testing (PT)

schemes are a cornerstone of a robust quality assurance program, providing an independent

assessment of a laboratory's performance. This guide offers a comparative overview of

available PT schemes relevant to antibiotic analysis in water, details common analytical

methodologies, and outlines the typical workflow of a PT program.

The Role of Proficiency Testing in Antibiotic
Analysis
Participation in proficiency testing is a critical requirement for laboratories seeking or

maintaining accreditation to the ISO/IEC 17025 standard.[1] It allows for an impartial evaluation

of a laboratory's capabilities by comparing its results with those of other laboratories analyzing

the same, well-characterized sample. This process helps identify potential systematic or

random errors in analytical methods, instrumentation, or personnel training, thereby fostering

continuous improvement and ensuring the delivery of high-quality, reproducible data.

Comparison of Proficiency Testing Scheme
Providers
While many organizations offer proficiency testing for general water quality parameters, finding

schemes specifically designed for the chemical analysis of antibiotic residues in water can be

challenging. Based on available information, the following providers offer relevant programs.
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Provider Scheme Name

Specific
Antibiotic/Phar
maceutical
Scheme for
Water

Matrix Types
Offered

Accreditation

WEPAL-

QUASIMEME
QUASIMEME

Yes

(Pharmaceuticals

in Water, DE-18)

Freshwater,

Seawater,

Wastewater, and

Sediments

ISO 17043

LGC AQUACHECK

Not specified in

publicly available

materials

Potable Water,

Wastewater,

Groundwater,

Surface Water,

and Soils

ISO/IEC 17043

ielab
ielab PT

Schemes

Not specified in

publicly available

materials

Drinking Water,

Continental

Water,

Wastewater, and

Reclaimed Water

ISO/IEC 17043,

ISO 17034

NSI Lab

Solutions
NSI PT Schemes

Not specified in

publicly available

materials

Drinking Water,

Wastewater, and

Solids

NELAC, ISO

17043

WEPAL-QUASIMEME appears to be a key provider in this specific field, with its QUASIMEME

program offering a proficiency test for pharmaceuticals in water (DE-18). While a detailed

public list of the specific antibiotics and their concentration ranges for the DE-18 scheme is not

readily available, their programs are known for covering a wide range of determinants in

various environmental matrices.[2][3]

LGC, with its long-standing AQUACHECK program, offers a comprehensive range of analytes

in various water matrices.[4] However, specific proficiency tests for antibiotic residues are not

prominently featured in their publicly accessible scheme descriptions. Laboratories interested in

this specific analysis should contact LGC directly for potential custom or specialized schemes.
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ielab provides a wide array of proficiency testing schemes and has experience with clients in

the pharmaceutical industry.[5] While their catalogs cover numerous physical-chemical and

microbiological parameters in water, a dedicated scheme for antibiotic residues is not explicitly

detailed in their public documentation. Direct inquiry is recommended to explore the availability

of such schemes.

NSI Lab Solutions offers a broad portfolio of proficiency tests for environmental analysis and is

accredited by various bodies, including NELAC. Their offerings cover a wide range of chemical

and microbiological contaminants, but a specific program for antibiotic residue analysis in water

is not highlighted in their public materials.

Experimental Protocols for Antibiotic Analysis in
Water
The analysis of antibiotics in aqueous matrices typically involves sophisticated analytical

techniques to achieve the required sensitivity and selectivity, as these compounds are often

present at trace levels (ng/L to µg/L). While specific protocols are provided by the PT scheme

organizers to participating laboratories, a general workflow is outlined below.

Sample Preparation: Solid-Phase Extraction (SPE)
Due to the low concentrations of antibiotics in water and the complexity of the matrices, a pre-

concentration and clean-up step is usually necessary. Solid-phase extraction is a widely used

technique for this purpose.

Typical SPE Protocol:

Conditioning: The SPE cartridge (e.g., Oasis HLB, Strata-X) is conditioned with a solvent like

methanol, followed by equilibration with deionized water or a buffer to activate the sorbent.

Loading: A known volume of the water sample, often acidified, is passed through the

cartridge. The antibiotics and other organic molecules are retained on the sorbent.

Washing: The cartridge is washed with a weak solvent (e.g., a mixture of water and a small

amount of organic solvent) to remove interfering substances that are not strongly bound to

the sorbent.
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Elution: The retained antibiotics are eluted from the cartridge using a small volume of a

strong organic solvent (e.g., methanol, acetonitrile, or a mixture thereof, sometimes with a

modifier like formic acid or ammonia).

Reconstitution: The eluate is often evaporated to dryness under a gentle stream of nitrogen

and then reconstituted in a smaller volume of a solvent compatible with the analytical

instrument.

Analytical Determination: Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the gold standard for the quantitative analysis of antibiotic residues in

environmental samples due to its high sensitivity, selectivity, and ability to analyze a wide range

of compounds in a single run.

Typical LC-MS/MS Parameters:

Chromatographic Separation: A reversed-phase C18 column is commonly used to separate

the antibiotics based on their polarity. A gradient elution with a mobile phase consisting of

water and an organic solvent (e.g., methanol or acetonitrile), both typically containing a small

amount of an acid (e.g., formic acid) to improve peak shape and ionization efficiency, is

employed.

Ionization: Electrospray ionization (ESI) is the most common ionization technique, operated

in either positive or negative ion mode depending on the chemical properties of the target

antibiotics.

Mass Analysis: A triple quadrupole mass spectrometer is typically used in Multiple Reaction

Monitoring (MRM) mode. For each antibiotic, at least two specific transitions (a precursor ion

and two product ions) are monitored for quantification and confirmation, which enhances the

reliability of the identification.

Quantification: Quantification is usually performed using an internal standard method, where

a known amount of a stable isotope-labeled analog of the target antibiotic is added to the

sample at the beginning of the sample preparation process. This corrects for any loss of

analyte during sample preparation and for matrix effects during ionization.
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Visualizing the Proficiency Testing Workflow
The following diagrams illustrate the overall workflow of a typical proficiency testing scheme

and the logical steps involved in the analytical process.
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A typical workflow for a proficiency testing scheme.
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A generalized analytical workflow for antibiotic residue analysis in water.

Conclusion
Proficiency testing is an indispensable tool for laboratories analyzing antibiotic residues in

water. While dedicated PT schemes for this specific and challenging analysis are not as

common as for other water quality parameters, providers like WEPAL-QUASIMEME offer

relevant programs. For other major providers such as LGC, ielab, and NSI, direct

communication is advisable to inquire about the availability of suitable schemes. By

participating in such programs and employing robust analytical methodologies like LC-MS/MS,

laboratories can ensure the quality and comparability of their data, which is crucial for

environmental monitoring, regulatory compliance, and research in the field of drug

development and environmental science.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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